Cas no 899981-37-4 (5-amino-1-(3-chlorophenyl)methyl-N-(4-chlorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(3-chlorophenyl)methyl-N-(4-chlorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899981-37-4
• MF: C₁₇H₁₅Cl₂N₅O
• MW: 376.239900827408
• CID: 5491855
• Update Time: 2025-10-31

5-amino-1-(3-chlorophenyl)methyl-N-(4-chlorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxamide, 5-amino-1-[(3-chlorophenyl)methyl]-N-[(4-chlorophenyl)methyl]-
• 5-amino-1-(3-chlorophenyl)methyl-N-(4-chlorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H15Cl2N5O/c18-13-6-4-11(5-7-13)9-21-17(25)15-16(20)24(23-22-15)10-12-2-1-3-14(19)8-12/h1-8H,9-10,20H2,(H,21,25)
• InChI Key： OLZJUXDWJPNRNU-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(Cl)=C2)C(N)=C(C(NCC2=CC=C(Cl)C=C2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-amino-1-(3-chlorophenyl)methyl-N-(4-chlorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 5-amino-1-(3-chlorophenyl)methyl-N-(4-chlorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899981-37-4)

5-amino-1-(3-chlorophenyl)methyl-N-(4-chlorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS No. 899981-37-4, is a specialized triazole-based compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both chlorophenyl and triazole moieties, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

The compound's carboxamide functional group enhances its binding affinity to biological targets, a property widely explored in kinase inhibitor development. Recent studies highlight its relevance in addressing antibiotic resistance, as triazole derivatives show promise against multidrug-resistant pathogens. This connection to global health challenges like antimicrobial resistance (AMR) has increased its visibility in scientific literature and patent filings.

From a synthetic chemistry perspective, CAS 899981-37-4 exemplifies modern heterocyclic chemistry advancements. Its 1,2,3-triazole core—accessible via click chemistry methodologies—reflects the growing demand for efficient, modular synthetic routes. This aligns with industry priorities such as green chemistry and atom economy, frequently searched topics among chemistry professionals.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, techniques commonly queried by researchers validating similar structures. The presence of distinct chlorine substituents at the 3- and 4-positions of phenyl rings creates characteristic spectral patterns, useful for quality control in GMP synthesis workflows.

In material science applications, derivatives of 5-amino-1,2,3-triazole-4-carboxamide have shown interesting photophysical properties, relevant to OLED development—a hot topic in renewable energy circles. The compound's thermal stability (often analyzed via TGA-DSC) makes it suitable for high-performance polymer additives, connecting to searches about advanced material durability.

Regulatory aspects of 899981-37-4 comply with major chemical inventories (e.g., REACH, TSCA), addressing frequent queries about compliance for international shipments. Proper handling requires standard laboratory precautions, with SDS documentation emphasizing its classification as non-hazardous under normal conditions—a key detail for procurement specialists.

The patent landscape reveals growing interest in this scaffold, particularly for central nervous system (CNS) therapeutics. Its ability to cross the blood-brain barrier (a trending research area) while maintaining metabolic stability makes it valuable for neurological disorder research, including Alzheimer's disease and Parkinson's disease studies.

Environmental fate studies indicate that 5-amino-triazole derivatives exhibit moderate biodegradability, a crucial consideration given increasing searches for eco-friendly chemicals. This positions the compound favorably compared to persistent organic pollutants, aligning with corporate sustainability goals.

For synthetic biologists, the compound's azide-reactive groups enable bioconjugation strategies—a technique surging in popularity for antibody-drug conjugate (ADC) development. This application connects to booming cancer immunotherapy research, frequently searched in academic and biotech contexts.

Commercial availability of CAS 899981-37-4 through specialty chemical suppliers meets demand from medicinal chemistry teams seeking building blocks for combinatorial libraries. Pricing trends reflect its status as a high-value intermediate, with purity grades (≥98%) tailored for high-throughput screening applications.